BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling D-Prolinol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Prolinol

Cat. No.: B1301034

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for handling D-Prolinol in a laboratory
setting. The information is targeted towards researchers, scientists, and drug development
professionals to ensure safe and compliant laboratory operations.

Chemical and Physical Properties

A summary of the key quantitative data for D-Prolinol is presented below. This information is
crucial for understanding its physical characteristics and potential hazards.

Property Value Source
Molecular Formula C5H11NO [1]
Molecular Weight 101.15 g/mol [1]
Appearance Light yellow liquid [1]
Odor Odorless [1]
Boiling Point 75°C /167 °F @ 2 mm Hg [1]
Flash Point 86 °C/ 186.8 °F [1]
Physical State Liquid [1]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling D-Prolinol. The following table summarizes the recommended PPE based on its
known hazards, which include skin irritation, serious eye irritation, and respiratory irritation[1]
[2]. It is also a combustible liquid[1].
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Body Part

Recommended PPE

Rationale and Best
Practices

Hands

Chemical-resistant gloves

(Nitrile recommended)

D-Prolinol can cause skin
irritation[1][2]. While specific
breakthrough times for D-
Prolinol are not readily
available, nitrile gloves
generally offer good resistance
to a range of chemicals. It is
crucial to inspect gloves for
any signs of degradation or
perforation before use.
Change gloves immediately if
they become contaminated.
For prolonged or immersive
contact, consider using thicker

gloves or double-gloving.

Eyes/Face

Safety goggles with side
shields or a face shield

D-Prolinol can cause serious
eye irritation[1][2]. Standard
safety glasses are not
sufficient. Chemical splash
goggles that conform to EN166
or OSHA 29 CFR 1910.133
standards are required. A face
shield should be worn in
conjunction with goggles when
there is a significant risk of

splashing.

Body

Laboratory coat

A standard lab coat is
necessary to protect against
skin contact from spills and
splashes. Ensure the lab coat

is fully buttoned.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

D-Prolinol may cause

respiratory irritation[1][2]. All
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(fume hood) handling of D-Prolinol that may
generate vapors or aerosols
should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available,
work must be performed in a
well-ventilated area, and a risk
assessment should be
conducted to determine if
respiratory protection is

necessary.

Experimental Protocol: Safe Handling of D-Prolinol

Adherence to a strict experimental protocol is vital for the safe handling of D-Prolinol.
1. Pre-Handling Preparations:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of D-Prolinol to be used and the specific manipulations involved.

e Information Review: Review the Safety Data Sheet (SDS) for D-Prolinol before starting any
work[1][2].

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested[1].

» Spill Kit: Have a chemical spill kit appropriate for flammable liquids readily available.
2. Handling Procedures:

o Ventilation: All manipulations of D-Prolinol should be carried out in a properly functioning
chemical fume hood][3].

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the designated work area.
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» Dispensing: When transferring or dispensing the liquid, do so carefully to avoid splashing.
Use appropriate tools such as a pipette or a graduated cylinder.

» Heating: D-Prolinol is a combustible liquid. Avoid open flames and other sources of ignition
in the vicinity of handling and storage areas[1]. If heating is necessary, use a controlled
heating source such as a heating mantle or a water bath.

o Storage: Store D-Prolinol in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area away from incompatible materials such as strong oxidizing agents[1].

3. Post-Handling Procedures:
o Decontamination: Clean the work area thoroughly after the experiment is complete.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
potential contamination on the outer surface of the glove.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan

Proper disposal of D-Prolinol and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect all D-Prolinol waste, including unused product and contaminated
materials (e.g., pipette tips, gloves, absorbent pads), in a designated and properly labeled
hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name "D-Prolinol".

e Segregation: Do not mix D-Prolinol waste with other incompatible waste streams.

» Disposal Method: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal company. Adhere to
all local, state, and federal regulations for hazardous waste disposal[2].
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Diagrams

The following diagrams illustrate the logical workflows for PPE selection and the disposal plan
for D-Prolinol.

Assess Hazards:
- Skin Irritation
- Eye lIrritation

- Respiratory Irritation
- Combustible Liquid

Click to download full resolution via product page

Caption: PPE selection workflow for handling D-Prolinol.
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Caption: Disposal plan workflow for D-Prolinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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